Cas no 1249409-60-6 (2-(2-aminophenoxy)propanenitrile)

• Product Name: 2-(2-aminophenoxy)propanenitrile
• CAS No: 1249409-60-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4581198
• Update Time: 2025-06-08

2-(2-aminophenoxy)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminophenoxy)propanenitrile

• Inchi： 1S/C9H10N2O/c1-7(6-10)12-9-5-3-2-4-8(9)11/h2-5,7H,11H2,1H3
• InChI Key： LHBLGQAYNDKKOS-UHFFFAOYSA-N
• SMILES： C(#N)C(OC1=CC=CC=C1N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(2-aminophenoxy)propanenitrile

2-(2-Aminophenoxy)propanenitrile (CAS No. 1249409-60-6): A Versatile Intermediate in Organic Synthesis and Pharmaceutical Applications

2-(2-Aminophenoxy)propanenitrile (CAS No. 1249409-60-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in pharmaceutical and material science research. This nitrile-containing derivative of aminophenol serves as a crucial building block for the synthesis of more complex molecules, particularly in the development of drug candidates and functional materials.

The molecular structure of 2-(2-aminophenoxy)propanenitrile features both an amino group and a nitrile group, making it a valuable bifunctional intermediate in organic synthesis. Researchers have utilized this compound extensively in heterocyclic chemistry, where it serves as a precursor for the preparation of various benzoxazole and quinazoline derivatives. These heterocyclic compounds are of particular interest in medicinal chemistry due to their diverse biological activities.

Recent studies have highlighted the potential of CAS 1249409-60-6 in the development of novel anticancer agents and CNS-targeting drugs. The compound's ability to serve as a scaffold for kinase inhibitors has made it particularly valuable in the ongoing search for more effective and selective therapeutic agents. Its electron-rich aromatic system combined with the polar nitrile functionality allows for diverse chemical modifications, enabling medicinal chemists to fine-tune the physicochemical properties of potential drug candidates.

From a synthetic chemistry perspective, 2-(2-aminophenoxy)propanenitrile offers several advantages. The aminophenoxy moiety provides an excellent handle for further functionalization through standard amide coupling reactions or reductive amination, while the propanenitrile group can participate in various cyclization reactions or serve as a precursor for tetrazole formation. This versatility has led to its increasing adoption in combinatorial chemistry and high-throughput screening platforms.

The growing interest in sustainable chemistry has also brought attention to compounds like 1249409-60-6, as researchers seek to develop more efficient synthetic routes that minimize waste and energy consumption. Recent advances in catalytic methods have demonstrated the potential for greener syntheses of this intermediate, addressing the pharmaceutical industry's increasing focus on green chemistry principles.

In material science applications, 2-(2-aminophenoxy)propanenitrile has shown promise as a building block for functional polymers and coordination complexes. Its ability to form stable complexes with various metal ions makes it interesting for developing novel catalysts and luminescent materials. The compound's electron-donating properties have been particularly valuable in designing organic electronic materials for applications in OLED technology and molecular sensors.

Quality control and analytical characterization of CAS 1249409-60-6 typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile and storage requirements have been well-documented, with recommendations for protection from moisture and prolonged exposure to light to maintain optimal purity for research applications.

As the pharmaceutical industry continues to explore new small molecule therapeutics, intermediates like 2-(2-aminophenoxy)propanenitrile are expected to play an increasingly important role. Its combination of structural versatility and synthetic accessibility positions it as a valuable tool for drug discovery programs targeting various disease areas, including inflammatory conditions and neurodegenerative disorders.

The commercial availability of 1249409-60-6 from specialized chemical suppliers has facilitated its adoption across academic and industrial research laboratories. Current market trends indicate growing demand for such fine chemicals, driven by the expanding contract research organization sector and increasing investment in biopharmaceutical R&D worldwide.

Future research directions for 2-(2-aminophenoxy)propanenitrile may include exploration of its bioconjugation potential for prodrug development and investigation of its metal-organic framework applications. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines, ensuring its ongoing relevance in cutting-edge chemical research.